Cas no 329709-92-4 (2-Butenoic acid, 4-oxo-4-(2-pyrimidinylamino)-)
329709-92-4 structure
Product Name:2-Butenoic acid, 4-oxo-4-(2-pyrimidinylamino)-
CAS No:329709-92-4
MF:C8H7N3O3
MW:193.159481287003
CID:1454620
Update Time:2024-08-25
2-Butenoic acid, 4-oxo-4-(2-pyrimidinylamino)- Chemical and Physical Properties
Names and Identifiers
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- 2-Butenoic acid, 4-oxo-4-(2-pyrimidinylamino)-
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- Inchi: 1S/C8H7N3O3/c12-6(2-3-7(13)14)11-8-9-4-1-5-10-8/h1-5H,(H,13,14)(H,9,10,11,12)
- InChI Key: SPOFPHPGESYASY-UHFFFAOYSA-N
- SMILES: C(O)(=O)C=CC(=O)NC1=NC=CC=N1
Computed Properties
- Exact Mass: 193.04881
Experimental Properties
- Density: 1.483±0.06 g/cm3(Predicted)
- PSA: 92.18
- pka: 3.40±0.10(Predicted)
2-Butenoic acid, 4-oxo-4-(2-pyrimidinylamino)- Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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